EINECS 240-569-4

Specification

• CAS No.: 16508-80-8
• Molecular Formula: C20H6AlBr4O5+
• Molecular Weight: 672.9 g/mol
• IUPAC Name: aluminum;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate
• Standard InChI: InChI=1S/C20H8Br4O5.Al/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20;/h1-6,25-26H;/q;+3/p-2
• Standard InChI Key: XRFCUEOWYOXQRI-UHFFFAOYSA-L
• SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)[O-])Br)Br)[O-])Br.[Al+3]
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)[O-])Br)Br)[O-])Br.[Al+3]

Introduction

Chemical Identification and Nomenclature

EINECS 240-569-4 refers to 2-(2,4,5,7-Tetrabromo-3,6-dihydroxyxanthen-9-yl)benzoic acid, aluminium salt, a compound with significant commercial applications, particularly in the cosmetic industry. This substance belongs to the xanthene dye family and is derived from tetrabromofluorescein through aluminium salt formation. The compound is registered under multiple identification systems as detailed in Table 1.1.

Identification Parameters

Parameter	Information
EINECS Number	240-569-4
CAS Number	16508-80-8
Molecular Formula	C₂₀H₆AlBr₄O₅
IUPAC Name	2-(2,4,5,7-Tetrabromo-3,6-dihydroxyxanthen-9-yl)benzoic acid, aluminium salt
Color Index	CI 45380:3
Parent Compound	2',4',5',7'-Tetrabromofluorescein (CID 27020)

The compound is also known by several synonyms including "D&C Red 21 Aluminum Lake," "Fluorescein, 2',4',5',7'-tetrabromo-, aluminum salt," and "Benzoic acid, 2-(2,4,5,7-tetrabromo-6-hydroxy-3-oxo-3H-xanthen-9-yl)-, aluminum salt". The designation "D&C" indicates approval for use in drugs and cosmetics under specific regulatory frameworks.

Chemical Structure and Properties

The structure of EINECS 240-569-4 derives from fluorescein with the addition of four bromine atoms at positions 2', 4', 5', and 7' on the xanthene moiety, combined with aluminum to form a salt. This structural modification significantly influences the compound's colorimetric and fluorescent properties.

Structural Characteristics

The compound belongs to the fluoran class of colors, characterized by a xanthene core structure. The tetrabromination of the parent fluorescein molecule enhances color intensity and stability. The aluminum salt formation affects solubility properties and application characteristics, making it suitable for various cosmetic formulations.

Physical Properties

Property	Description
Physical State	Pink powder
Solubility	Insoluble but miscible (dispersible) in water and oils
Dye Content	Typically 14-30% depending on formulation
Fluorescence	Exhibits fluorescence when exposed to light
Color Properties	Red with fluorescent properties

The compound exhibits unique optical properties including fluorescence, which tends to brighten the appearance of cosmetic products in which it is incorporated. This characteristic is particularly valuable in formulations designed to enhance visual appeal and luminosity.

Regulatory Status and Classification

EINECS 240-569-4 is subject to various regulatory frameworks globally, with specific attention to its use in consumer products, particularly cosmetics.

Applications and Industrial Uses

EINECS 240-569-4 finds its primary application in the cosmetic industry, with specific uses determined by its colorimetric properties and regulatory approvals.

Cosmetic Applications

The compound is extensively utilized in cosmetic formulations, particularly in products requiring vibrant red hues with fluorescent properties. Specific applications include:

Cosmetic Product Type	Application
Lipsticks	Color agent providing bright red shades
Foundations	Colorant component in specific formulations
Rouges/Blushes	Provides red color with brightening effect
Lotions	Colorant in personal care formulations
Bath products	Used in bath bombs and similar products

The compound's ability to brighten product appearance due to its fluorescent properties makes it particularly valuable in cosmetic formulations designed to enhance visual appeal. The color-changing properties of D&C Red 21 add further versatility to product development.

Technical Considerations in Formulation

When working with EINECS 240-569-4 in cosmetic formulations, certain technical considerations must be addressed:

"Working with fine pigments (small micron size) such as this can clump in your formula. Experienced formulators will mix the pigment with a small amount of batch material in something like a mortar and pestle. Once that small batch is colored and smooth with clumps mashed out, it is then added to the larger amount of base material."

This technical guidance highlights the importance of proper dispersion techniques to achieve optimal color distribution and stability in the final product.

Exposure Parameter	Guideline Value
OSHA PEL (total dust)	15 mg/m³
OSHA PEL (respirable dust)	5 mg/m³
ACGIH TLV (nuisance dust)	10 mg/m³

Standard industrial hygiene practices are recommended when handling the compound, including adequate ventilation, use of appropriate personal protective equipment, and measures to minimize dust generation.

Chemical Relationship to Other Compounds

EINECS 240-569-4 is structurally related to several other colorants with similar applications but different spectral and performance characteristics.

Relationship to Parent Compound

The compound is derived from 2',4',5',7'-Tetrabromofluorescein (CID 27020), also known as Eosin Y. The parent compound itself is "a red fluorescent dye belonging to the xanthene class of dyes" characterized by "four bromine atoms attached to the xanthene core". The aluminum salt formation modifies the handling and application properties while maintaining the fundamental colorimetric characteristics.

Related Compound	EINECS Number	Color Properties	Distinguishing Features
D&C Red 27 Aluminum Lake	282-941-9	Red	Different halogenation pattern
D&C Red 28 Aluminum Lake	242-355-6	Red	Different halogenation pattern
D&C Red 22	Not specified	Red	Variation in chemical structure

These structural relationships provide a spectrum of colorants with varying properties that formulators can select based on specific application requirements.